Cas no 596824-52-1 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-
• CAS No: 596824-52-1
• MF: C₁₄H₂₁N₅O
• MW: 275.349442243576
• CID: 337693
• PubChem ID: 71442774
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-
• 3-(3-methoxypropyl)-6-piperidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(3-Methoxypropyl)-6-(piperidin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID80851633
• 596824-52-1

• Inchi： 1S/C14H21N5O/c1-20-11-5-6-12-15-16-13-7-8-14(17-19(12)13)18-9-3-2-4-10-18/h7-8H,2-6,9-11H2,1H3
• InChI Key： YXPUFQCJCGWOLJ-UHFFFAOYSA-N
• SMILES： O(C)CCCC1=NN=C2C=CC(=NN12)N1CCCCC1

Computed Properties

• Exact Mass: 275.17483
• Monoisotopic Mass: 275.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.55